Cas no 1343619-35-1 (1-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]ethan-1-one)

• Product Name: 1-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]ethan-1-one
• CAS No: 1343619-35-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5573640
• Update Time: 2025-11-01

1-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]-
• 1-[1-(Cyclopropylmethyl)-1H-pyrazol-4-yl]ethan-1-one
• 1-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]ethan-1-one

• Inchi： 1S/C9H12N2O/c1-7(12)9-4-10-11(6-9)5-8-2-3-8/h4,6,8H,2-3,5H2,1H3
• InChI Key： BMBOZBZQPVYSPA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(CC2CC2)N=C1)C

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 284.6±13.0 °C(Predicted)
• pka: -0.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]ethan-1-one

Introduction to 1-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]Ethan-1-one (CAS No. 1343619-35-1)

1-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]Ethan-1-one is a fascinating organic compound with the CAS registry number 1343619-35-1. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are five-membered rings containing two nitrogen atoms. The molecule features a cyclopropylmethyl group attached to the pyrazole ring, along with a ketone functional group at the 4-position of the pyrazole. This unique structure endows the compound with interesting chemical and biological properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of pyrazole derivatives in various fields, including drug discovery, agrochemicals, and materials science. The cyclopropylmethyl substituent in this compound is particularly intriguing due to its strained ring system, which can impart enhanced reactivity and stability to the molecule. Researchers have explored the synthesis of this compound through various methods, including nucleophilic aromatic substitution and cycloaddition reactions, with a focus on optimizing reaction conditions for scalability and cost-effectiveness.

The ketone group in 1-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]Ethan-1-one plays a crucial role in its chemical reactivity. It can participate in various condensation reactions, such as aldol condensations and Michael additions, making it a versatile building block for constructing more complex molecules. Moreover, the presence of the pyrazole ring introduces additional functionality, as pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can influence the compound's solubility, stability, and bioavailability.

In terms of biological activity, recent research has demonstrated that pyrazole derivatives like this compound exhibit potential anti-inflammatory, antifungal, and anticancer properties. For instance, studies have shown that certain pyrazole-containing compounds can inhibit key enzymes involved in inflammation pathways or disrupt cancer cell proliferation. The cyclopropylmethyl group may enhance these effects by increasing lipophilicity or improving membrane permeability.

The synthesis of CAS No. 1343619-35-1 has also been a topic of interest for chemists aiming to develop efficient synthetic routes. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions between pyrazole precursors and cyclopropane derivatives. This method not only enhances reaction efficiency but also allows for fine-tuning of the product's structure by varying substituents on both reactants.

From an environmental standpoint, researchers have evaluated the degradation pathways of similar compounds under various conditions to assess their environmental impact. While specific data on CAS No. 1343619-35-1 are limited at present, studies on related pyrazole derivatives suggest that they undergo biodegradation under aerobic conditions but may persist in anaerobic environments.

In conclusion, CAS No. 1343619-35-1, or [Cyclopropylmethyl-pyrazolone] as it is sometimes referred to in scientific literature, represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research into its chemical properties and biological activities.